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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692

Application Notes and Protocols for Disodium
Mesoxalate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known solubility characteristics of disodium
mesoxalate and detailed protocols for its use in experimental settings.

Solubility of Disodium Mesoxalate

Disodium mesoxalate, often available as the monohydrate (Disodium 2,2-dihydroxymalonate),
is an organic salt. Its solubility is a critical parameter for its application in various research and
development contexts, including as a potential therapeutic agent or a biochemical reagent.

Qualitative Solubility Data

While precise quantitative solubility data for disodium mesoxalate is not readily available in
the public domain, qualitative descriptions from various suppliers provide general guidance.
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Solvent Solubility Description Source
Water Soluble [1]
Dimethyl Sulfoxide (DMSO) Soluble, Slightly Soluble [2][3]
Methanol Soluble [1]

Note: The term "soluble" can be broad. It is strongly recommended that researchers
experimentally determine the solubility in their specific solvent and conditions of use.

Experimental Protocol: Determination of Disodium
Mesoxalate Solubility

This protocol outlines a standard method for determining the isothermal solubility of disodium
mesoxalate in a given solvent.

Materials

o Disodium mesoxalate monohydrate (powder/crystals)

e Solvent of interest (e.g., DMSO, Water, Methanol, Ethanol)
e Analytical balance

 Vials with screw caps

o Constant temperature shaker or incubator

e Centrifuge

» Micropipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other
quantitative analytical method)

Procedure

e Preparation of Saturated Solutions:
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o Add an excess amount of disodium mesoxalate to a known volume of the solvent in a
sealed vial. The excess solid should be clearly visible.

o Equilibrate the vials in a constant temperature shaker at the desired temperature (e.g., 25
°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[4]

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a short period to allow the
excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed micropipette to
avoid precipitation due to temperature changes.

o Immediately centrifuge the withdrawn sample to pellet any remaining suspended solid
particles.

e Quantification:

o Accurately dilute the clear supernatant with the solvent to a concentration within the linear
range of the analytical method.

o Analyze the diluted sample using a validated HPLC method (or another suitable
guantitative technique) to determine the concentration of disodium mesoxalate.

o Calculate the original concentration in the saturated solution to determine the solubility
(e.g., in mg/mL or g/L).

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the solubility of disodium mesoxalate.

Biological Context: Oxalate Metabolism

Disodium mesoxalate is a salt of mesoxalic acid, which is closely related to oxalic acid and its
metabolic pathways. Understanding these pathways can provide context for the biological
effects of disodium mesoxalate.
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Endogenous oxalate is primarily produced in the liver from the metabolism of glyoxylate and
ascorbic acid (Vitamin C).[5] Several enzymes are involved in these pathways, and defects in
these enzymes can lead to hyperoxaluria, a condition characterized by high levels of oxalate in
the urine, which can lead to the formation of kidney stones.

In the context of plant and microbial biology, oxalic acid can act as a virulence factor for certain
plant pathogens. For instance, it has been shown to activate the Jasmonic Acid/Ethylene
(JA/ET) signaling pathway in plants, which is involved in the plant's defense response.[6]
Oxalic acid also plays a role in biogeochemical processes such as the oxalate-carbonate
pathway.[7]

Simplified Overview of Oxalate Biosynthesis

Caption: Major metabolic pathways leading to the endogenous production of oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1617692#disodium-mesoxalate-solubility-in-dmso-
water-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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